Cas no 743444-67-9 (2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide)

• Product Name: 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide
• CAS No: 743444-67-9
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• MDL: MFCD05263175
• CID: 3106693
• PubChem ID: 2113338
• Update Time: 2025-07-21

2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide
• G43023
• EN300-34796
• 743444-67-9
• HMS1756A03
• CS-0246930
• 2-(ethylamino)-N-[(thiophen-2-yl)methyl]acetamide
• TEB44467
• AKOS008962331
• Z55849453

• MDL： MFCD05263175
• Inchi： 1S/C9H14N2OS/c1-2-10-7-9(12)11-6-8-4-3-5-13-8/h3-5,10H,2,6-7H2,1H3,(H,11,12)
• InChI Key： PMRZUTXHMBRECL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CNCC)=O

Computed Properties

• Exact Mass: 198.08268425Da
• Monoisotopic Mass: 198.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide

Professional Introduction to Compound with CAS No. 743444-67-9 and Product Name: 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide

2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide, identified by the CAS number 743444-67-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly the presence of an ethylamino group and a thiophen-2-ylmethyl moiety, contribute to its unique chemical properties and biological interactions. The acetamide backbone further enhances its reactivity and potential applications in synthetic chemistry.

The thiophen-2-ylmethyl group is a key structural element that imparts specific electronic and steric properties to the molecule. Thiophene derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of this moiety into 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide suggests potential applications in modulating these processes. Recent studies have highlighted the importance of thiophene-based compounds in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

The ethylamino group attached to the nitrogen atom in the acetamide moiety introduces basicity to the molecule, which can be exploited for various pharmacological interactions. This group is commonly found in bioactive molecules due to its ability to form hydrogen bonds and participate in ionic interactions with biological targets. The combination of these functional groups makes 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are crucial for many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide, including its ability to interact with both hydrophobic and polar regions of biological targets, make it a potential lead compound for PPI inhibition. Several computational studies have demonstrated its binding affinity to various protein targets, suggesting its utility as a scaffold for drug design.

Moreover, the synthesis of 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide has been optimized for scalability and efficiency, making it feasible for large-scale production. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. The use of green chemistry principles has also been considered in its synthesis to minimize environmental impact. These advancements underscore the compound's potential as a viable candidate for industrial development.

Preclinical studies have begun to explore the pharmacological properties of 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide, focusing on its efficacy and safety profiles. Initial results indicate that this compound exhibits promising activity against certain disease models, although further research is needed to fully characterize its therapeutic potential. The integration of high-throughput screening (HTS) technologies has accelerated the identification of novel bioactive compounds like this one, enabling rapid assessment of their biological relevance.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting the binding modes of 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide with target proteins. These simulations provide valuable insights into the molecular interactions that govern its biological activity, guiding the design of more potent derivatives. Additionally, machine learning algorithms have been employed to analyze large datasets containing structural and biological information, further enhancing our understanding of this compound's pharmacological properties.

Future directions in the study of 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide include exploring its mechanism of action at a molecular level. This involves elucidating how it interacts with specific enzymes or receptors and how these interactions lead to therapeutic effects. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to study its structure-function relationships.

The development of novel pharmaceutical agents often requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of 2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide exemplifies this collaborative approach, as it integrates knowledge from multiple fields to advance drug discovery efforts. By leveraging cutting-edge technologies and methodologies, researchers aim to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,2-(ethylamino)-N-(thiophen-2-ylmethyl)acetamide (CAS No. 743444-67-9) represents a significant advancement in pharmaceutical chemistry with potential applications across various therapeutic areas. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further research and development. As our understanding of biological processes continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.